K-Ras G12C-IN-2
K-Ras G12C-IN-2
K-Ras G12C-IN-2 is a novel and irreversible inhibitor of mutant K-ras G12C.IC50 value:Target: K-ras G12C inhibitorFor more information, please see the following patent.Heterocyclic compounds as covalent inhibitors of G12C mutant K-Ras protein useful for treating cancers, and preparation thereofBy Ren, Pingda; Liu, Yi; Li, Liansheng; Feng, Jun; Wu, TaoFrom PCT Int. Appl. (2014), WO 2014152588 A1 20140925.
Brand Name:
Vulcanchem
CAS No.:
1629267-75-9
VCID:
VC0003366
InChI:
InChI=1S/C21H27ClN4O3/c1-2-20(28)26-12-15(13-26)24-5-7-25(8-6-24)21(29)11-23-18-9-16(14-3-4-14)17(22)10-19(18)27/h2,9-10,14-15,23,27H,1,3-8,11-13H2
SMILES:
C=CC(=O)N1CC(C1)N2CCN(CC2)C(=O)CNC3=C(C=C(C(=C3)C4CC4)Cl)O
Molecular Formula:
C21H27ClN4O3
Molecular Weight:
418.922
K-Ras G12C-IN-2
CAS No.: 1629267-75-9
Inhibitors
VCID: VC0003366
Molecular Formula: C21H27ClN4O3
Molecular Weight: 418.922
| CAS No. | 1629267-75-9 |
|---|---|
| Product Name | K-Ras G12C-IN-2 |
| Molecular Formula | C21H27ClN4O3 |
| Molecular Weight | 418.922 |
| IUPAC Name | 1-[3-[4-[2-(4-chloro-5-cyclopropyl-2-hydroxyanilino)acetyl]piperazin-1-yl]azetidin-1-yl]prop-2-en-1-one |
| Standard InChI | InChI=1S/C21H27ClN4O3/c1-2-20(28)26-12-15(13-26)24-5-7-25(8-6-24)21(29)11-23-18-9-16(14-3-4-14)17(22)10-19(18)27/h2,9-10,14-15,23,27H,1,3-8,11-13H2 |
| Standard InChIKey | LTHUJAPYGTUVMD-UHFFFAOYSA-N |
| SMILES | C=CC(=O)N1CC(C1)N2CCN(CC2)C(=O)CNC3=C(C=C(C(=C3)C4CC4)Cl)O |
| Description | K-Ras G12C-IN-2 is a novel and irreversible inhibitor of mutant K-ras G12C.IC50 value:Target: K-ras G12C inhibitorFor more information, please see the following patent.Heterocyclic compounds as covalent inhibitors of G12C mutant K-Ras protein useful for treating cancers, and preparation thereofBy Ren, Pingda; Liu, Yi; Li, Liansheng; Feng, Jun; Wu, TaoFrom PCT Int. Appl. (2014), WO 2014152588 A1 20140925. |
| Synonyms | 1-(3-(4-(2-((4-chloro-5-cyclopropyl-2-hydroxyphenyl)amino)acetyl)piperazin-1-yl)azetidin-1-yl)prop-2-en-1-one |
| PubChem Compound | 86279948 |
| Last Modified | Nov 11 2021 |
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